Cas no 2171283-83-1 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid)
(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid
- (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid
- 2171283-83-1
- EN300-1472850
-
- Inchi: 1S/C25H30N2O6/c1-2-7-16(14-23(29)27-22(12-13-28)24(30)31)26-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22,28H,2,7,12-15H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t16-,22-/m1/s1
- InChI Key: UPTVQRQQMDXVGZ-OPAMFIHVSA-N
- SMILES: O(C(N[C@@H](CC(N[C@@H](C(=O)O)CCO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 125Ų
(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1472850-0.05g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-0.1g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-0.25g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-0.5g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-1.0g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-2.5g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-5.0g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-10.0g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1472850-50mg |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1472850-100mg |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-hydroxybutanoic acid |
2171283-83-1 | 100mg |
$2963.0 | 2023-09-29 |
(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid
Comprehensive Overview of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid (CAS No. 2171283-83-1)
The compound (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid, identified by CAS No. 2171283-83-1, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hydroxylated butanoic acid moiety, makes it a valuable intermediate in the development of bioactive peptides and therapeutic agents. Researchers and industry professionals frequently search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "chiral building blocks", reflecting the growing demand for high-purity compounds in drug discovery.
In the context of modern biotechnology, the interest in CAS No. 2171283-83-1 aligns with trends such as precision medicine and targeted drug delivery. The compound's ability to facilitate the synthesis of complex peptides with high stereochemical purity addresses key challenges in developing treatments for diseases like cancer and metabolic disorders. Searches for "peptide-based therapeutics" and "Fmoc chemistry applications" have surged, underscoring its relevance in cutting-edge research. Additionally, its role in solid-phase peptide synthesis (SPPS) is often highlighted in academic discussions, making it a staple in laboratories focused on bioconjugation and protein engineering.
The structural complexity of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid also lends itself to applications in material science, particularly in the design of biocompatible polymers and hydrogels. Its hydroxybutanoic acid segment is instrumental in creating degradable materials, a topic gaining traction due to the global push for sustainable biomaterials. Queries such as "green chemistry in peptide synthesis" and "eco-friendly pharmaceutical intermediates" further emphasize the compound's versatility. Moreover, its chiral centers are critical for achieving enantioselective catalysis, a hot topic in asymmetric synthesis.
From a technical perspective, the handling and storage of CAS No. 2171283-83-1 require attention to its sensitivity to light and moisture, common concerns for Fmoc-protected compounds. Best practices include storage under inert conditions and the use of anhydrous solvents during reactions. These protocols are frequently searched alongside terms like "peptide stability" and "amino acid handling guidelines", indicating the need for reliable technical resources. The compound's MSDS (Material Safety Data Sheet) and NMR spectra are also commonly requested, highlighting its importance in quality control and regulatory compliance.
In summary, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid (CAS No. 2171283-83-1) is a multifaceted compound bridging gaps between peptide chemistry, drug development, and sustainable materials. Its alignment with trending topics like personalized medicine and green synthesis ensures its continued prominence in scientific literature and industrial applications. For researchers exploring high-efficiency peptide coupling or chiral auxiliaries, this compound remains an indispensable tool.
2171283-83-1 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)